Cas no 71805-91-9 ((3S,3As)-3a-methyl-2,3,4,5-tetrahydrocyclopenta[a]naphthalen-3-ol)

• Product Name: (3S,3As)-3a-methyl-2,3,4,5-tetrahydrocyclopenta[a]naphthalen-3-ol
• CAS No: 71805-91-9
• MF: C₁₄H₁₆O
• MW: 200.276244163513
• CID: 2671099
• Update Time: 2023-08-06

(3S,3As)-3a-methyl-2,3,4,5-tetrahydrocyclopenta[a]naphthalen-3-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-3,3a,4,5-Tetrahydro-3aα-methyl-2H-benz[e]inden-3α-ol
• (3S)-3,3a,4,5-Tetrahydro-3aalpha-methyl-2H-benz[e]inden-3alpha-ol
• (3S,3As)-3a-methyl-2,3,4,5-tetrahydrocyclopenta[a]naphthalen-3-ol

• Inchi： 1S/C14H16O/c1-14-9-8-10-4-2-3-5-11(10)12(14)6-7-13(14)15/h2-6,13,15H,7-9H2,1H3/t13-,14-/m0/s1
• InChI Key： JCPQAEGQSUNBCK-KBPBESRZSA-N
• SMILES： O[C@H]1CC=C2C3C=CC=CC=3CC[C@]12C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 294
• Topological Polar Surface Area: 20.2